Cas no 1807148-78-2 (2-Amino-3-bromo-4-(trifluoromethoxy)benzyl bromide)

• Product Name: 2-Amino-3-bromo-4-(trifluoromethoxy)benzyl bromide
• CAS No: 1807148-78-2
• MF: C₈H₆Br₂F₃NO
• MW: 348.942551136017
• CID: 4791869
• Update Time: 2025-06-08

2-Amino-3-bromo-4-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-4-(trifluoromethoxy)benzyl bromide

• Inchi： 1S/C8H6Br2F3NO/c9-3-4-1-2-5(6(10)7(4)14)15-8(11,12)13/h1-2H,3,14H2
• InChI Key： SYMHKEHCYKNFOZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(CBr)=C1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2

Additional information on 2-Amino-3-bromo-4-(trifluoromethoxy)benzyl bromide

Introduction to 2-Amino-3-bromo-4-(trifluoromethoxy)benzyl bromide (CAS No. 1807148-78-2)

2-Amino-3-bromo-4-(trifluoromethoxy)benzyl bromide, identified by the CAS number 1807148-78-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aryl bromides, featuring a benzene ring substituted with an amino group, a bromine atom, and a trifluoromethoxy group. The presence of these functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The bromine atom at the 3-position and the trifluoromethoxy group at the 4-position are key structural features that influence the electronic properties and reactivity of this compound. The electron-withdrawing nature of the trifluoromethoxy group enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic substitution reactions. This characteristic is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures.

The amino group at the 2-position provides a site for further functionalization, allowing for the introduction of various pharmacophores or linker groups. This flexibility makes 2-Amino-3-bromo-4-(trifluoromethoxy)benzyl bromide a valuable building block in drug discovery campaigns. Researchers have leveraged its structural attributes to develop inhibitors targeting various biological pathways, including kinases, transcription factors, and enzymes involved in metabolic disorders.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The trifluoromethoxy group, in particular, has been extensively studied for its ability to modulate drug-receptor interactions and improve binding affinity. For instance, fluorinated analogs of existing drugs have shown promising results in clinical trials by enhancing their efficacy while reducing side effects. This trend underscores the importance of compounds like 2-Amino-3-bromo-4-(trifluoromethoxy)benzyl bromide in modern drug development.

One notable application of this compound is in the synthesis of small-molecule inhibitors for protein-protein interactions (PPIs). PPIs play a crucial role in many cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. By designing molecules that disrupt or modulate PPIs, researchers can develop novel therapeutic strategies. The structural features of 2-Amino-3-bromo-4-(trifluoromethoxy)benzyl bromide make it an ideal candidate for generating libraries of PPI inhibitors through combinatorial chemistry approaches.

Furthermore, the compound has been utilized in the development of kinase inhibitors, which are among the most successful class of targeted therapies for cancer treatment. Kinases are enzymes that regulate cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. The ability to selectively inhibit specific kinases without affecting others is critical for achieving therapeutic efficacy while minimizing toxicity. The bromine atom and trifluoromethoxy group on 2-Amino-3-bromo-4-(trifluoromethoxy)benzyl bromide provide handles for further derivatization, enabling the design of highly specific kinase inhibitors.

Recent advances in computational chemistry have also highlighted the potential of this compound as a scaffold for drug discovery. Molecular modeling studies have demonstrated that modifications around the benzene ring can fine-tune binding interactions with biological targets. By integrating experimental data with computational predictions, researchers can rapidly identify promising candidates for further optimization. This interdisciplinary approach has accelerated the development pipeline for new drugs.

The synthetic utility of 2-Amino-3-bromo-4-(trifluoromethoxy)benzyl bromide extends beyond its role as an intermediate in drug synthesis. It has been employed in material science applications, particularly in the design of organic semiconductors and liquid crystals. The electron-deficient nature of fluorinated aryl compounds contributes to their excellent charge transport properties, making them suitable for use in electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs).

In conclusion,2-Amino-3-bromo-4-(trifluoromethoxy)benzyl bromide (CAS No. 1807148-78-2) is a multifaceted compound with significant potential across multiple domains of chemical research and industrial applications. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules, particularly in pharmaceutical development. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an increasingly important role in addressing complex diseases and advancing technological innovations.